Cas no 2138057-29-9 (1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide)

• Product Name: 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide
• CAS No: 2138057-29-9
• MF: C₇H₁₁ClN₂O₃S₂
• MW: 270.756838083267
• CID: 5995556
• PubChem ID: 165962660
• Update Time: 2025-08-04

1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138057-29-9
• 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide
• EN300-1155336

• Inchi： 1S/C7H11ClN2O3S2/c1-10(15(11,12)5-8)4-6-3-7(13-2)9-14-6/h3H,4-5H2,1-2H3
• InChI Key： YQFLKIGCZWQJBV-UHFFFAOYSA-N
• SMILES： ClCS(N(C)CC1=CC(=NS1)OC)(=O)=O

Computed Properties

• Exact Mass: 269.9899623g/mol
• Monoisotopic Mass: 269.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.1Ų

Additional information on 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide

Comprehensive Overview of 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide (CAS No. 2138057-29-9)

1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide (CAS No. 2138057-29-9) is a specialized sulfonamide derivative with a unique structural framework, combining a thiazole ring and a methanesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular formula, C₇H₁₁ClN₂O₃S₂, highlights the presence of multiple functional groups, which contribute to its reactivity and application versatility.

The thiazole core in 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring its role in drug discovery, particularly in designing small-molecule inhibitors targeting enzyme pathways. Recent studies have linked similar sulfonamide-thiazole hybrids to modulation of kinase activity, a hot topic in oncology and metabolic disorder research.

From a synthetic perspective, the chloromethanesulfonamide group in this compound offers a reactive handle for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its CAS No. 2138057-29-9 is frequently searched in chemical databases by chemists investigating heterocyclic building blocks or sulfonamide-based probes. The compound’s stability under physiological conditions is also a subject of interest, as it impacts bioavailability and metabolic profiling—key concerns in preclinical development.

In agrochemical applications, derivatives of 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide have shown promise as plant growth regulators or pest control agents. The 3-methoxy-thiazole fragment may interact with biological targets in insects or fungi, aligning with the growing demand for eco-friendly crop protection solutions. This aligns with trending searches on sustainable agriculture chemicals and green synthesis methodologies.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry to confirm purity and structural integrity. Its logP and solubility parameters are critical for formulation scientists, especially those working on drug delivery systems. The rise of AI-assisted molecular design has further increased interest in such compounds, as machine learning models predict their ADMET properties more efficiently.

Regulatory and safety profiles of CAS No. 2138057-29-9 are essential for industrial adoption. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Environmental fate studies, including biodegradation and ecotoxicity, are increasingly requested by regulatory bodies, reflecting the shift toward green chemistry principles.

In summary, 1-chloro-N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methylmethanesulfonamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its CAS No. 2138057-29-9 serves as a pivotal reference for researchers exploring heterocyclic chemistry or sulfonamide therapeutics. As the scientific community prioritizes molecular diversity and targeted bioactivity, this compound is poised to remain a focal point in innovative research.